Cas no 388072-71-7 (3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid)

3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid structure
388072-71-7 structure
Product Name:3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid
CAS No:388072-71-7
MF:C10H19NO4
MW:217.26216340065
CID:298832
PubChem ID:21475092
Update Time:2025-04-19

3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-
    • 3-[(tert-Butoxycarbonyl)amino]-2-methylbutanoicacid
    • 388072-71-7
    • 3-((tert-Butoxycarbonyl)amino)-2-methylbutanoicacid
    • 3-((tert-Butoxycarbonyl)amino)-2-methylbutanoic acid
    • 3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid
    • 2-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • Z1509040537
    • AKOS026741449
    • EN300-135188
    • SCHEMBL8908797
    • 3-([(tert-Butoxy)carbonyl]amino)-2-methylbutanoic acid
    • 3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid
    • Inchi: 1S/C10H19NO4/c1-6(8(12)13)7(2)11-9(14)15-10(3,4)5/h6-7H,1-5H3,(H,11,14)(H,12,13)
    • InChI Key: VZHAMECIWIQGRU-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)C(C(=O)O)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 217.13147
  • Monoisotopic Mass: 217.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: 1.4

Experimental Properties

  • PSA: 75.63

3-{(tert-butoxy)carbonylamino}-2-methylbutanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B814880-10mg
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic Acid
388072-71-7
10mg
$ 50.00 2022-06-06
TRC
B814880-50mg
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic Acid
388072-71-7
50mg
$ 210.00 2022-06-06
TRC
B814880-100mg
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic Acid
388072-71-7
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$ 295.00 2022-06-06
Enamine
EN300-135188-0.05g
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid
388072-71-7 95%
0.05g
$182.0 2023-11-13
Enamine
EN300-135188-0.1g
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid
388072-71-7 95%
0.1g
$272.0 2023-11-13
Enamine
EN300-135188-0.25g
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid
388072-71-7 95%
0.25g
$389.0 2023-11-13
Enamine
EN300-135188-0.5g
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid
388072-71-7 95%
0.5g
$613.0 2023-11-13
Enamine
EN300-135188-1.0g
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid
388072-71-7 95%
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$0.0 2023-06-06
Enamine
EN300-135188-2.5g
3-{[(tert-butoxy)carbonyl]amino}-2-methylbutanoic acid
388072-71-7 95%
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$1539.0 2023-11-13
Enamine
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